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Compound of Interest

Compound Name:
5-Bromo-4-methyl-2-

thiazolecarboxylic acid

Cat. No.: B1342414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-4-methyl-2-thiazolecarboxylic acid, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Adherence to these procedures is critical for

maintaining a safe and responsible research environment.

Hazard Identification and Safety Precautions
5-Bromo-4-methyl-2-thiazolecarboxylic acid is a chemical compound that requires careful

handling. While specific toxicological properties have not been fully investigated, it should be

handled as a potentially hazardous substance[1]. Based on data for similar compounds, it may

be harmful if swallowed, an irritant to the skin and eyes, and may cause respiratory irritation[2]

[3].

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, especially if

dust is generated.
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Protective Clothing: A lab coat or other protective clothing to prevent skin contact.

Chemical and Physical Properties
Understanding the properties of 5-Bromo-4-methyl-2-thiazolecarboxylic acid is crucial for its

safe handling and disposal.

Property Value

Molecular Formula C5H4BrNO2S[4]

Molecular Weight 222.06 g/mol [4]

Appearance Light Brown Solid[5]

Boiling Point 376°C at 760 mmHg[4]

Flash Point 181.2°C[4]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 5-Bromo-4-methyl-2-
thiazolecarboxylic acid and contaminated materials.

Step 1: Waste Classification

The first step is to determine if the waste is hazardous. Given its chemical nature as a

brominated heterocyclic compound, it should be treated as hazardous waste unless

determined otherwise by a qualified environmental health and safety (EHS) professional. This

is in line with the Resource Conservation and Recovery Act (RCRA) which governs hazardous

waste management[6].

Step 2: Waste Segregation and Collection

Solid Waste: Collect solid 5-Bromo-4-methyl-2-thiazolecarboxylic acid, contaminated

weighing paper, and other solid materials in a designated, compatible, and clearly labeled

hazardous waste container[3]. The container must be kept closed except when adding

waste[7].
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Liquid Waste: If the compound is in solution, collect it in a compatible, leak-proof container.

Do not mix with incompatible wastes[6].

Contaminated PPE: Used gloves, lab coats, and other PPE should be collected in a

separate, clearly labeled waste bag for hazardous materials.

Step 3: Labeling and Storage

Proper labeling is critical for safe waste management. Each container must be labeled with the

following information:

The words "Hazardous Waste"[7].

The full chemical name: "5-Bromo-4-methyl-2-thiazolecarboxylic acid" (no abbreviations)

[6].

The date waste was first added to the container (generation start date)[6].

The laboratory, room number, and principal investigator's contact information[6].

Applicable hazard warnings (e.g., Irritant)[6].

Store the waste in a designated "Satellite Accumulation Area" (SAA) at or near the point of

generation[7][8]. This area must be inspected weekly for leaks[7].

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal[3]. Do not dispose of

this chemical down the drain or in the regular trash[8][9]. The disposal must be carried out at an

approved waste disposal plant[10][11].

Accidental Spill Response
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and

ensure adequate ventilation[3].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1342414?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromo_1H_indole_2_carboxylic_acid_A_Procedural_Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.chemicalbook.com/msds/5-Bromo-4-methyl-thiazol-2-amine.pdf
https://www.fishersci.com/store/msds?partNumber=CC29210DA&productDescription=5-BROMO-4-METHYL-2-PHNY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12218&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromo_1H_indole_2_carboxylic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Ignition Sources: Remove all sources of ignition from the area[9].

Contain the Spill: Prevent the spill from spreading and from entering drains or

watercourses[3].

Absorb and Collect:

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

labeled hazardous waste container[10].

For liquid spills, use an inert, non-combustible absorbent material to soak up the spill and

place it in a sealed container for disposal[3].

Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromo-4-methyl-2-thiazolecarboxylic acid.
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Caption: Disposal workflow for 5-Bromo-4-methyl-2-thiazolecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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